Cas no 2248276-78-8 (Ethyl α-(1-amino-1-methylethyl)benzeneacetate)

• Product Name: Ethyl α-(1-amino-1-methylethyl)benzeneacetate
• CAS No: 2248276-78-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6024690
• PubChem ID: 137940053
• Update Time: 2025-10-29

Ethyl α-(1-amino-1-methylethyl)benzeneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl α-(1-amino-1-methylethyl)benzeneacetate
• 2248276-78-8
• Ethyl 3-amino-3-methyl-2-phenylbutanoate
• EN300-6509091

• Inchi： 1S/C13H19NO2/c1-4-16-12(15)11(13(2,3)14)10-8-6-5-7-9-10/h5-9,11H,4,14H2,1-3H3
• InChI Key： MDVVFKGVNNQOPS-UHFFFAOYSA-N
• SMILES： C1(C(C(N)(C)C)C(OCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 316.9±30.0 °C(Predicted)
• pka: 8.10±0.25(Predicted)

Additional information on Ethyl α-(1-amino-1-methylethyl)benzeneacetate

Ethyl α-(1-amino-1-methylethyl)benzeneacetate (CAS No. 2248276-78-8): A Comprehensive Overview

Ethyl α-(1-amino-1-methylethyl)benzeneacetate, a compound with the chemical formula C₁₂H₁₇NO₂, is a derivative of benzeneacetic acid featuring an ethyl ester group and an isopropylamine substituent. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of both aromatic and amine functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

The Ethyl α-(1-amino-1-methylethyl)benzeneacetate (CAS No. 2248276-78-8) is characterized by its molecular weight of 207.27 g/mol and a density of approximately 1.09 g/cm³ at room temperature. Its solubility profile indicates moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, while exhibiting limited solubility in water. These physicochemical properties make it suitable for various applications in both laboratory-scale synthesis and industrial processes.

In recent years, the compound has been extensively studied for its potential role in the synthesis of bioactive molecules. The isopropylamine moiety in its structure is particularly noteworthy, as it can serve as a precursor for more complex amine derivatives that are integral to drug design. Researchers have explored its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities.

One of the most promising areas of research involving Ethyl α-(1-amino-1-methylethyl)benzeneacetate is its application in the development of pharmacophores for central nervous system (CNS) drugs. The aromatic ring system combined with the amine group provides a scaffold that can interact with various neurotransmitter receptors. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neuroprotection and cognitive enhancement. For instance, modifications to the ethyl ester group could lead to compounds with improved blood-brain barrier penetration, a critical factor for CNS drug efficacy.

The benzeneacetic acid backbone is another key feature that contributes to the compound's potential pharmaceutical relevance. Benzeneacetic acid derivatives have been widely investigated for their roles as analgesics, anti-inflammatory agents, and even antitumor compounds. The ethylation at the α-position introduces additional functionality that can be further modified to tailor specific biological activities. This flexibility has prompted researchers to explore its use in combinatorial chemistry libraries, where it can serve as a building block for high-throughput screening assays.

Recent advancements in synthetic methodologies have also highlighted the importance of Ethyl α-(1-amino-1-methylethyl)benzeneacetate as a key intermediate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse functional groups onto its aromatic ring. These techniques have enabled the rapid construction of complex molecular architectures, facilitating the discovery of novel therapeutic agents.

The compound's role in agrochemical research is equally noteworthy. The structural motif present in Ethyl α-(1-amino-1-methylethyl)benzeneacetate is reminiscent of several herbicides and fungicides that have demonstrated efficacy in crop protection. By leveraging its synthetic versatility, researchers aim to develop next-generation agrochemicals with improved environmental profiles and enhanced biological activity. This aligns with global trends toward sustainable agriculture, where minimizing ecological impact while maintaining efficacy is paramount.

In conclusion, Ethyl α-(1-amino-1-methylethyl)benzeneacetate (CAS No. 2248276-78-8) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, CNS drug development, agrochemical innovation, and beyond. As synthetic chemistry continues to evolve, the applications of this compound are expected to expand, driven by both academic curiosity and industrial demand for novel bioactive molecules.